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Cat. No.: B12706990

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rubidium nitrite (RbNO₂), an inorganic salt composed of a rubidium cation (Rb⁺) and a nitrite

anion (NO₂⁻), presents as a white crystalline solid.[1] This technical guide provides a detailed

overview of the known physical properties of rubidium nitrite, including quantitative data,

experimental protocols for its synthesis and characterization, and logical diagrams to illustrate

key processes. This document is intended to serve as a valuable resource for researchers and

professionals in chemistry and materials science.

Physical and Chemical Properties
Rubidium nitrite is a colorless to pale yellow deliquescent solid, indicating its tendency to

absorb moisture from the air.[2] It is known to be an oxidizing agent, though weaker than

rubidium nitrate. When subjected to a flame test, it imparts a mauve or light purple color.[3]
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The following table summarizes the key quantitative physical properties of rubidium nitrite
based on available data.

Property Value Notes and References

Molecular Formula RbNO₂ [1][4][5]

Molecular Weight 131.473 g/mol [4]

Appearance

White crystalline solid;

Colorless to pale yellow

deliquescent solid

[1][2]

Melting Point 450 °C (723 K; 842 °F) Also cited as 422 °C.[3]

Boiling Point Decomposes upon heating [3]

Density Data not readily available -

Solubility in Water 87.8 g/100 mL at 25 °C [3]

Solubility in other solvents
Sparingly soluble in hot

ethanol, insoluble in acetone
[2]

Phase Transition Temperatures
264.04 K (-9.11 °C) and 83.8 K

(-189.35 °C)

Calorimetric and dielectric

studies have identified two

phase transitions.

Experimental Protocols
This section details the methodologies for the synthesis of rubidium nitrite and the

experimental procedures for determining its key physical properties.

Synthesis of Rubidium Nitrite via Salt Metathesis
This protocol describes the preparation of rubidium nitrite from rubidium carbonate and

barium nitrite.[2][3]

Materials:

Rubidium carbonate (Rb₂CO₃)
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Barium nitrite (Ba(NO₂)₂)

Distilled water

Beakers

Stirring rod

Filtration apparatus (funnel, filter paper)

Heating plate

Crystallizing dish

Procedure:

Prepare separate aqueous solutions of rubidium carbonate and barium nitrite by dissolving

the salts in distilled water.

Slowly add the barium nitrite solution to the rubidium carbonate solution while stirring

continuously. A white precipitate of barium carbonate (BaCO₃) will form.

Continue stirring for a sufficient period to ensure the reaction goes to completion.

Separate the barium carbonate precipitate from the solution by filtration. The filtrate contains

the dissolved rubidium nitrite.

Gently heat the filtrate to concentrate the solution.

Allow the concentrated solution to cool slowly in a crystallizing dish to facilitate the

crystallization of rubidium nitrite.

Collect the rubidium nitrite crystals by filtration and dry them in a desiccator.

Determination of Melting Point
This protocol outlines a standard method for determining the melting point of a solid crystalline

compound like rubidium nitrite.
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Materials:

Dry rubidium nitrite sample

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle

Procedure:

Ensure the rubidium nitrite sample is completely dry.

Finely powder a small amount of the sample using a mortar and pestle.

Pack the powdered sample into a capillary tube to a depth of 2-3 mm by tapping the sealed

end on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature about 15-20 °C below the expected melting point.

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes a clear liquid (completion of melting). The

range between these two temperatures is the melting point range.

Determination of Aqueous Solubility
This protocol describes a method for determining the solubility of rubidium nitrite in water at a

specific temperature.

Materials:

Rubidium nitrite

Distilled water
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A constant temperature water bath

Airtight flasks

Magnetic stirrer and stir bars

Analytical balance

Filtration apparatus

Evaporating dish

Procedure:

Add an excess amount of rubidium nitrite to a known volume of distilled water in an airtight

flask to create a saturated solution.

Place the flask in a constant temperature water bath set to the desired temperature (e.g., 25

°C) and stir the mixture vigorously for several hours to ensure equilibrium is reached.

After stirring, allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant liquid using a pre-weighed

syringe and filter it to remove any suspended particles.

Weigh the collected saturated solution.

Transfer the weighed solution to a pre-weighed evaporating dish and heat gently to

evaporate the water completely.

Once the water has evaporated, weigh the evaporating dish containing the dry rubidium
nitrite residue.

Calculate the mass of the dissolved rubidium nitrite and the mass of the water.

Express the solubility in grams of rubidium nitrite per 100 mL of water.

Visualizations
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The following diagrams illustrate the synthesis workflow and the logical relationship of the

constituent ions of rubidium nitrite.

Reactants

Process

Products

Rubidium Carbonate (aq)

Mix Solutions

Barium Nitrite (aq)

Filter Precipitate

Forms BaCO3 precipitate

Concentrate Filtrate

Filtrate (aq RbNO2)

Barium Carbonate (s, precipitate)

Crystallize

Collect Crystals

Rubidium Nitrite (s)
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Click to download full resolution via product page

Workflow for the synthesis of rubidium nitrite.
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Ionic relationship in rubidium nitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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the-physical-properties-of-rubidium-nitrite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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